Cas no 1177273-24-3 (2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylethan-1-amine)

• Product Name: 2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylethan-1-amine
• CAS No: 1177273-24-3
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 5230908
• PubChem ID: 28064117
• Update Time: 2025-05-23

2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]ethan-1-amine
• 2-(4-Isopropyl-4H-1,2,4-triazol-3-yl)ethanamine, AldrichCPR
• 4H-1,2,4-Triazole-3-ethanamine, 4-(1-methylethyl)-
• 2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylethan-1-amine

• Inchi： 1S/C7H14N4/c1-6(2)11-5-9-10-7(11)3-4-8/h5-6H,3-4,8H2,1-2H3
• InChI Key： GQKWVZQMZJGFRX-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• XLogP3: -0.5
• Topological Polar Surface Area: 56.7

Additional information on 2-4-(propan-2-yl)-4H-1,2,4-triazol-3-ylethan-1-amine

Introduction to 2-(4-(Propan-2-Yl)-4H-1,2,4-Triazol-3-Yl)Ethanamine (CAS No. 1177273-24-3)

2-(4-(Propan-2-Yl)-4H-1,2,4-Triazol-3-Yl)Ethanamine, commonly referred to by its CAS number CAS No. 1177273-24, is a compound of significant interest in the field of organic chemistry and materials science. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, agrochemicals, and advanced materials.

The structure of this compound is characterized by a 1,2,4-triazole ring system substituted with a propan-2-yl group at the 4-position and an ethanamine side chain at the 3-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of novel antibiotics and antifungal agents. The triazole moiety is known for its ability to form hydrogen bonds and engage in π-interactions, which are crucial for molecular recognition and binding in biological systems.

In addition to its role in pharmaceuticals, CAS No. 1177273 has also found applications in the field of polymer chemistry. Its ability to act as a cross-linking agent or a functional monomer has been exploited in the synthesis of stimuli-responsive polymers. These materials exhibit properties that can be tuned in response to external stimuli such as temperature or pH changes, making them valuable for applications in drug delivery systems and smart materials.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

From an environmental standpoint, understanding the fate and behavior of CAS No. 1177 in natural systems is critical for assessing its potential risks. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, minimizing its persistence in the environment.

In conclusion, CAS No. 117 represents a versatile compound with promising applications across multiple disciplines. Continued research into its properties and potential uses will undoubtedly lead to new breakthroughs in science and technology.